Cas no 57371-40-1 (1-Nitrosopyrrolidine-d4)

• Product Name: 1-Nitrosopyrrolidine-d4
• CAS No: 57371-40-1
• Molecular Formula: C₄H₈N₂O
• Molecular Weight: 100.11912
• CID: 1059337
• PubChem ID: 71751146

1-Nitrosopyrrolidine-d4 Properties

Names and Identifiers

• 1-Nitrosopyrrolidine-d4
• 1-Nitrosopyrrolidine
• 57371-40-1
• Pyrrolidine-2,2,5,5-d4, 1-nitroso- (9CI); 1-Nitrosopyrrolidine-2,2,5,5-d4; N-Nitrosopyrrolidine (2,2,5,5-D4)

• InChIKey： WNYADZVDBIBLJJ-KHORGVISSA-N
• Inchi： InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2/i3D2,4D2
• SMILES： C1CCN(C1)N=O

Computed Properties

• Exact Mass: 104.088769867g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 104.088769867g/mol
• Heavy Atom Count: 7
• Complexity: 68.1
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7Ų